Cas no 4291-98-9 (Cyclopentene, 1-pentyl-)

• Product Name: Cyclopentene, 1-pentyl-
• CAS No: 4291-98-9
• MF: C₁₀H₁₈
• MW: 138.249923229218
• CID: 329593
• PubChem ID: 138179
• Update Time: 2025-04-19

Cyclopentene, 1-pentyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 1-pentyl-
• 1-pentylcyclopentene
• 1-Amyl-1-cyclopentene
• 1-Pentyl-1-cyclopentene
• 1-Pentylcyclopentene-1
• 4291-98-9
• DTXSID60195562
• QCNVZKGTZWZQPR-UHFFFAOYSA-N

• Inchi： 1S/C10H18/c1-2-3-4-7-10-8-5-6-9-10/h8H,2-7,9H2,1H3
• InChI Key： QCNVZKGTZWZQPR-UHFFFAOYSA-N
• SMILES： C1(=CCCC1)CCCCC

Computed Properties

• Exact Mass: 138.14094
• Monoisotopic Mass: 138.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.8085
• Melting Point: -83°C
• Boiling Point: 173.7°C (estimate)
• Flash Point: 51.3°C
• Refractive Index: 1.4494
• PSA: 0